Cas no 110683-76-6 (methyl 8-nitroquinoline-2-carboxylate)

methyl 8-nitroquinoline-2-carboxylate structure
110683-76-6 structure
Product Name:methyl 8-nitroquinoline-2-carboxylate
CAS No:110683-76-6
MF:C11H8N2O4
MW:232.192222595215
CID:2606446
PubChem ID:13997693
Update Time:2025-04-21

methyl 8-nitroquinoline-2-carboxylate Chemical and Physical Properties

Names and Identifiers

    • methyl 8-nitroquinoline-2-carboxylate
    • AKOS005367086
    • NS-03016
    • BBL024646
    • CS-0117817
    • starbld0031927
    • DTXSID10553936
    • 2-Quinolinecarboxylic acid, 8-nitro-, methyl ester
    • 110683-76-6
    • STL169184
    • 10.14272/ZJSFNHZUYTYDFN-UHFFFAOYSA-N.1
    • doi:10.14272/ZJSFNHZUYTYDFN-UHFFFAOYSA-N.1
    • METHYL 8-NITRO-2-QUINOLINECARBOXYLATE
    • MFCD16631205
    • Inchi: 1S/C11H8N2O4/c1-17-11(14)8-6-5-7-3-2-4-9(13(15)16)10(7)12-8/h2-6H,1H3
    • InChI Key: ZJSFNHZUYTYDFN-UHFFFAOYSA-N
    • SMILES: O(C)C(C1=CC=C2C=CC=C(C2=N1)[N+](=O)[O-])=O

Computed Properties

  • Exact Mass: 232.04840674Da
  • Monoisotopic Mass: 232.04840674Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 2
  • Complexity: 315
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.2
  • Topological Polar Surface Area: 85Ų

Experimental Properties

  • Density: 1.4±0.1 g/cm3
  • Boiling Point: 398.4±27.0 °C at 760 mmHg
  • Flash Point: 194.8±23.7 °C
  • Vapor Pressure: 0.0±0.9 mmHg at 25°C

methyl 8-nitroquinoline-2-carboxylate Security Information

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